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Introduction

MLT-231 is a potent and highly selective allosteric inhibitor of the Mucosa-Associated Lymphoid

Tissue Lymphoma Translocation Protein 1 (MALT1).[1][2][3] MALT1 is a key component of the

CARD11-BCL10-MALT1 (CBM) signalosome complex, which plays a crucial role in the

activation of the NF-κB signaling pathway upon antigen receptor stimulation in lymphocytes.[1]

[4][5][6] Dysregulation of the MALT1-mediated NF-κB pathway is implicated in certain types of

lymphomas and autoimmune diseases.[7] MLT-231 exerts its inhibitory effect by preventing the

proteolytic activity of MALT1, which is essential for the cleavage of its substrates, including

BCL10, and subsequent NF-κB activation.[1][2] These application notes provide detailed

protocols for the preparation and use of MLT-231 stock solutions in cell culture experiments.
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Property Value Reference

Molecular Weight 469.85 g/mol [1]

Formula C₁₉H₁₉ClF₃N₇O₂ [1]

Appearance White to off-white solid [1]

Purity >98% [8]

Solubility in DMSO
≥ 10 mM; 110 mg/mL (requires

sonication)
[1][9][10]

IC₅₀ (MALT1) 9 nM [1][2][3]

IC₅₀ (BCL10 cleavage) 160 nM [1][2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (Stock Solution in

DMSO)

-80°C for 6 months; -20°C for 1

month
[1]

Signaling Pathway
MLT-231 allosterically inhibits MALT1, a critical component of the CBM complex. This complex

is essential for transducing signals from antigen receptors to the NF-κB pathway. Upon

receptor stimulation, CARMA1 (CARD11) is activated and recruits BCL10 and MALT1. This

proximity facilitates the recruitment of TRAF6, an E3 ubiquitin ligase, leading to the

ubiquitination of several components, including MALT1 itself, and subsequent activation of the

IKK complex. The IKK complex then phosphorylates IκBα, leading to its degradation and the

release of NF-κB dimers, which translocate to the nucleus to initiate the transcription of target

genes. MLT-231's inhibition of MALT1's proteolytic activity disrupts this cascade.
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Figure 1: MLT-231 inhibits the MALT1-mediated NF-κB signaling pathway.
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Experimental Protocols
1. Preparation of a 10 mM MLT-231 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MLT-231, a commonly

used starting concentration for small molecule inhibitors.

Materials:

MLT-231 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

Pre-warm MLT-231: Allow the vial of MLT-231 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Calculate the required volume of DMSO:

The molecular weight of MLT-231 is 469.85 g/mol .

To prepare a 10 mM (0.010 mol/L) solution, you will need to dissolve 4.6985 mg of MLT-
231 in 1 mL of DMSO.

Calculation: (0.010 mol/L) * (469.85 g/mol ) = 4.6985 g/L = 4.6985 mg/mL.

Dissolution:

Carefully weigh the desired amount of MLT-231 powder and place it in a sterile

microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.
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Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 10-15

minutes.[9][10] Gentle warming to 37°C can also aid dissolution.[9]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

2. Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the 10 mM MLT-231 stock solution to final working

concentrations for treating cells in culture. It is crucial to maintain a low final concentration of

DMSO (typically below 0.1% to 0.5%) to avoid solvent-induced cytotoxicity.[11]

Materials:

10 mM MLT-231 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or a 96-well plate for serial dilutions

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM MLT-231 stock solution at room

temperature.

Serial Dilutions (Example for a final concentration of 1 µM):
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Intermediate Dilution: Prepare an intermediate dilution of the stock solution in cell culture

medium. For example, to make a 100 µM intermediate solution, dilute the 10 mM stock

1:100 (e.g., add 1 µL of 10 mM stock to 99 µL of cell culture medium). Mix well by gentle

pipetting.

Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture

vessel to achieve the desired final concentration. For example, to achieve a 1 µM final

concentration from a 100 µM intermediate stock, you would perform a 1:100 dilution into

the final culture volume (e.g., add 10 µL of 100 µM intermediate solution to 990 µL of cell

culture medium in a well).

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is below 0.1%. For the example above, the final DMSO concentration would be

0.01%.

Control: Always include a vehicle control in your experiments, which consists of cells treated

with the same final concentration of DMSO as the highest concentration of MLT-231 used.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using MLT-231 in a

cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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